Cas no 2229302-79-6 (5-(2-bromopyridin-3-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(2-bromopyridin-3-yl)-1,2-oxazol-4-amine
• CAS No: 2229302-79-6
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• CID: 6264886
• PubChem ID: 165797455
• Update Time: 2025-05-24

5-(2-bromopyridin-3-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromopyridin-3-yl)-1,2-oxazol-4-amine
• 2229302-79-6
• EN300-1905935

• Inchi： 1S/C8H6BrN3O/c9-8-5(2-1-3-11-8)7-6(10)4-12-13-7/h1-4H,10H2
• InChI Key： OGWGOWQRGUXXCQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1=C(C=NO1)N

Computed Properties

• Exact Mass: 238.96942g/mol
• Monoisotopic Mass: 238.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(2-bromopyridin-3-yl)-1,2-oxazol-4-amine

Introduction to 5-(2-bromopyridin-3-yl)-1,2-oxazol-4-amine (CAS No. 2229302-79-6)

5-(2-bromopyridin-3-yl)-1,2-oxazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines a brominated pyridine moiety with an oxazole ring. This molecular architecture has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound's chemical designation, CAS No. 2229302-79-6, provides a unique identifier that distinguishes it from other chemical entities, facilitating precise referencing in scientific literature and industrial applications.

The structural composition of 5-(2-bromopyridin-3-yl)-1,2-oxazol-4-amine encompasses several key functional groups that contribute to its reactivity and biological activity. The brominated pyridine segment serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. Meanwhile, the oxazole ring introduces a heterocyclic core that is frequently encountered in biologically active molecules, particularly in the realm of heterocyclic pharmaceuticals. This combination suggests a promising scaffold for developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of oxazole derivatives in addressing various therapeutic challenges. The oxazole ring is known for its stability and ability to engage with biological targets, making it a valuable component in drug design. In particular, 5-(2-bromopyridin-3-yl)-1,2-oxazol-4-amine has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine substituent on the pyridine ring enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are pivotal in constructing more intricate pharmacophores.

The compound's potential as a building block for drug development has been underscored by several recent studies. Researchers have demonstrated its utility in generating novel small-molecule inhibitors targeting protein-protein interactions and enzyme inhibition pathways. For instance, derivatives of 5-(2-bromopyridin-3-yl)-1,2-oxazol-4-amine have been shown to modulate the activity of kinases such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs). These kinases play a central role in signal transduction cascades that are dysregulated in numerous diseases, including leukemia and rheumatoid arthritis.

In addition to its applications in oncology, 5-(2-bromopyridin-3-yl)-1,2-oxazol-4-amine has been investigated for its antimicrobial properties. The oxazole core is known to exhibit broad-spectrum activity against bacterial and fungal pathogens due to its ability to disrupt essential cellular processes. Preliminary studies have indicated that certain derivatives of this compound exhibit promising efficacy against multidrug-resistant strains of bacteria, which pose a significant global health threat. This underscores the compound's potential as a lead molecule for developing novel antibiotics.

The synthesis of 5-(2-bromopyridin-3-yl)-1,2-oxazol-4-amino involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include nucleophilic aromatic substitution reactions to introduce the bromine substituent on the pyridine ring, followed by cyclocondensation reactions to form the oxazole heterocycle. The introduction of the amine group at the 4-position of the oxazole ring is achieved through selective functionalization techniques such as reductive amination or direct amination protocols.

The synthetic route also emphasizes green chemistry principles by minimizing waste generation and employing catalytic methods that enhance efficiency. Transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework with high precision and yield. These advancements not only streamline the synthesis but also make the process more sustainable and scalable for industrial applications.

The pharmacological evaluation of 5-(2-bromopyridin--3 -yl)-1 , 2 -oxazol -4 -amino e has revealed intriguing biological profiles that warrant further exploration. In vitro assays have demonstrated its ability to inhibit the proliferation of cancer cell lines by disrupting critical signaling pathways involved in cell growth and survival. Additionally , preliminary toxicological studies suggest that this compound exhibits moderate solubility and bioavailability , which are essential properties for an effective therapeutic agent.

One notable aspect of 5-(2-bromopyridin--3 -yl)-1 , 2 -oxazol -4 -amino e is its versatility as a scaffold for structure-based drug design . By leveraging computational modeling techniques , researchers can predict how modifications to this core structure will affect its binding affinity and selectivity towards target proteins . This approach has led to the identification of optimized derivatives with enhanced pharmacological properties . Such computational strategies are integral to modern drug discovery pipelines , enabling rapid screening and validation of candidate compounds.

The future prospects for 5-(2-bromopyridin--3 -yl)-1 , 2 -oxazol -4 -amino e are promising , with ongoing research aimed at expanding its therapeutic applications . Exploration into its potential use as an anti-inflammatory agent has shown encouraging results , particularly in models of chronic inflammatory diseases . Furthermore , investigation into its neuroprotective effects may open new avenues for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease . These findings highlight the compound's broad pharmacological potential.

In conclusion,5-( 2 -bromo py rid ine - 3 yl ) - 1 , 2 o x az ol - 4 am ine ( CAS No . 222930 2796 ) represents a compelling compound with significant promise in pharmaceutical research . Its unique structural features , coupled with recent advances in synthetic chemistry and drug discovery methodologies , position it as a valuable tool for developing novel therapeutics . As research continues to uncover new biological functions and applications , this compound is poised to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas .